Cas no 802323-69-9 (6H-Pyrrolo[1,2-b]pyrazol-6-one,5-amino-4,5-dihydro-2-methyl-)

• Product Name: 6H-Pyrrolo[1,2-b]pyrazol-6-one,5-amino-4,5-dihydro-2-methyl-
• CAS No: 802323-69-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 713578
• PubChem ID: 45121267
• Update Time: 2025-04-19

6H-Pyrrolo[1,2-b]pyrazol-6-one,5-amino-4,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[1,2-b]pyrazol-6-one,5-amino-4,5-dihydro-2-methyl-
• 802323-69-9
• 5-Amino-2-methyl-4H-pyrrolo[1,2-b]pyrazol-6(5H)-one

• Inchi： 1S/C7H9N3O/c1-4-2-5-3-6(8)7(11)10(5)9-4/h2,6H,3,8H2,1H3
• InChI Key： PKXIEUQWRPGJMY-UHFFFAOYSA-N
• SMILES： O=C1C(CC2=CC(C)=NN21)N

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: -0.3